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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzothiazole

Cat. No.: B142524 Get Quote

Technical Guide: 2-Chloro-5-fluorobenzothiazole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical properties, safety information,

and handling procedures for 2-Chloro-5-fluorobenzothiazole (CAS No. 154327-27-2). The

information is compiled for professionals in research and drug development. This document

summarizes available quantitative data, outlines general experimental protocols for handling,

and includes a visual workflow for safe laboratory practices. It is important to note that while

comprehensive safety classifications are available, specific quantitative toxicological and

physical hazard data are limited in publicly accessible resources.

Chemical Identification and Properties
2-Chloro-5-fluorobenzothiazole is a halogenated heterocyclic compound.[1] Its structure

incorporates a benzothiazole core with chloro and fluoro substitutions, making it a potential

building block in medicinal and materials chemistry.

Table 1: Chemical Identification
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Identifier Value

CAS Number 154327-27-2

Molecular Formula C₇H₃ClFNS

Molecular Weight 187.62 g/mol

IUPAC Name 2-chloro-5-fluoro-1,3-benzothiazole

Synonyms
2-Chloro-5-fluorobenzo[d]thiazole, 2-chloro-5-

fluoro-benzothiazole

InChI Key IHMBREJYLPBYSM-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value Source

Physical Form Solid CymitQuimica

Purity 98% CymitQuimica

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Vapor Pressure Data not available N/A

Density Data not available N/A

Safety and Hazard Information
2-Chloro-5-fluorobenzothiazole is classified as a hazardous substance. The following hazard

and precautionary statements are based on the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Table 3: GHS Hazard Classification
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Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Table 4: GHS Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P501
Dispose of contents/container in accordance

with local regulations.

Note: The full list of precautionary statements is extrapolated from the identified hazards.

Always refer to the specific Safety Data Sheet (SDS) from your supplier for complete

information.

Experimental Protocols
Detailed experimental protocols for 2-Chloro-5-fluorobenzothiazole are not readily available

in the public domain. However, based on its physical form as a solid and its hazard

classifications, the following general laboratory procedures for handling similar hazardous
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aromatic compounds should be followed. These protocols are adapted from methodologies for

synthesizing and handling related benzothiazole derivatives.

3.1. General Handling and Dispensing

Preparation: All manipulations should be conducted within a certified chemical fume hood to

avoid inhalation of dust particles. The work area should be decontaminated before and after

use.

Personal Protective Equipment (PPE): Wear a standard laboratory coat, nitrile gloves (or

other chemically resistant gloves), and safety glasses with side shields or chemical splash

goggles.

Dispensing:

Use a spatula or powder funnel to transfer the solid material. Avoid creating dust clouds.

For weighing, tare a sealed container, add the solid, and re-seal before removing from the

balance.

If making a solution, add the solid to the solvent slowly while stirring in a closed or partially

covered vessel.

3.2. Synthetic Reaction Procedures (General Example)

The synthesis of derivatives from related benzothiazoles often involves reactions in organic

solvents.

Reaction Setup: Assemble glassware in a fume hood. If the reaction is air or moisture

sensitive, use oven-dried glassware and conduct the reaction under an inert atmosphere

(e.g., nitrogen or argon).

Reagent Addition: Add 2-Chloro-5-fluorobenzothiazole to the reaction vessel, followed by

the solvent and other reactants. For exothermic reactions, consider cooling the vessel in an

ice bath before adding subsequent reagents.
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Monitoring: Monitor the reaction progress using appropriate analytical techniques such as

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up and Purification: Upon completion, quench the reaction appropriately. Isolate the

product through extraction, precipitation, or other standard methods. Purify the crude product

using techniques like column chromatography or recrystallization.

3.3. Waste Disposal

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, paper

towels) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 2-Chloro-5-fluorobenzothiazole in a

labeled, sealed container for halogenated organic waste.

Disposal: All waste must be disposed of through an approved hazardous waste management

service, following all local and institutional regulations.

Visual Workflows
The following diagrams illustrate key logical and safety workflows for handling 2-Chloro-5-
fluorobenzothiazole.

Preparation & Risk Assessment Handling & Use Cleanup & Disposal

Review SDS Assess Risks Select PPE
(Gloves, Goggles, Lab Coat) Prepare Fume Hood Weigh Solid Chemical Prepare Solution / Add to Reaction Conduct Experiment Quench Reaction / Neutralize Segregate Waste

(Solid & Liquid Halogenated) Decontaminate Work Area Dispose via EHS

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-Chloro-5-fluorobenzothiazole.
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Exposure Response Protocol

Routes of Exposure

First Aid Actions

Exposure Event

Skin Contact
(H315)

Eye Contact
(H319)

Inhalation
(H335)

Ingestion
(H302)

Remove contaminated clothing.
Wash with soap and water.

Rinse cautiously with water for 15 mins.
Remove contact lenses if possible.

Move to fresh air.
Keep comfortable for breathing.

Rinse mouth.
Call Poison Center.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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